Cas no 65853-65-8 (N-(2-Chlorobenzyloxycarbonyloxy)succinimide)

• Product Name: N-(2-Chlorobenzyloxycarbonyloxy)succinimide
• CAS No: 65853-65-8
• MF: C₁₂H₁₀ClNO₅
• MW: 283.664502620697
• MDL: MFCD00010743
• CID: 58390
• PubChem ID: 580665
• Update Time: 2025-04-18

N-(2-Chlorobenzyloxycarbonyloxy)succinimide Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzyl (2,5-dioxopyrrolidin-1-yl) carbonate
• N-(2-Chlorobenzyloxycarbonyloxy)-succinimide
• 2-ClZ-OSU
• Z(2-Cl)-OSu
• N-(2-Chlorobenzyloxycarbonyloxy)succinimide
• (2-chlorophenyl)methyl (2,5-dioxopyrrolidin-1-yl) carbonate
• N-2-Chlorobenzyloxycarbonyloxysuccinimide
• Z(2-CI)-OSu
• Z-(2-Cl)-ONSu
• 2-Chlorobenzyl succinimidyl carbonate
• N-(2-Chlorocarbobenzoxyoxy)succinimide
• 2,5-Pyrrolidinedione, 1-[[[(2-chlorophenyl)methoxy]carbonyl]oxy]-
• 2,5-dioxoazolidinyl [(2-chlorophenyl)methoxy]formate
• Chlorobenzyloxycarbonyloxysuccinimide
• Zc2-cl)-osu
• PubChem20723
• K074
• Z-(2Cl)-
• N-(2-Chloro-Z)succinimide
• AS-14144
• N-(2-Chlorobenzyloxycarbonyl)succinimide
• DTXSID70342308
• A835251
• FT-0629117
• LVZHXYXNMHCBKC-UHFFFAOYSA-N
• N-(O-Chlorocarbobenzoxyoxy)succinimide
• SCHEMBL2236423
• SY051368
• C12H10ClNO5
• AKOS015850189
• N-(2-Chlorobenzyloxy carbonyloxy)succinimide
• MFCD00010743
• 65853-65-8
• CS-W010033
• C93500
• N-(2-Chlorobenzyloxycarbonyloxy)succinimide (Z-(2-Cl)-)Su)
• 1-(([(2-Chlorobenzyl)oxy]carbonyl)oxy)-2,5-pyrrolidinedione #
• (2-chlorophenyl)methyl (2,5-dioxopyrrolidin-1-yl) carbonate;N-(2-Chlorobenzyloxycarbonyloxy)succinimide
• J-509015
• 2-chlorobenzyl 2,5-dioxopyrrolidin-1-yl carbonate
• AM20040969
• AC-10510
• 1H-benzimidazole-5-carboxylic
• DB-023053
• (2-chlorophenyl)methyl 2,5-dioxopyrrolidin-1-yl carbonate

• MDL： MFCD00010743
• Inchi： 1S/C12H10ClNO5/c13-9-4-2-1-3-8(9)7-18-12(17)19-14-10(15)5-6-11(14)16/h1-4H,5-7H2
• InChI Key： LVZHXYXNMHCBKC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COC(=O)ON1C(CCC1=O)=O

Computed Properties

• Exact Mass: 283.02500
• Monoisotopic Mass: 283.0247501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.8
• Topological Polar Surface Area: 72.9

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.4000 (rough estimate)
• Melting Point: 103-105 ºC
• Boiling Point: 397.4±44.0 °C at 760 mmHg
• Flash Point: 194.2±28.4 °C
• Refractive Index: 1.6500 (estimate)
• PSA: 72.91000
• LogP: 1.99510
• Solubility: Not determined

N-(2-Chlorobenzyloxycarbonyloxy)succinimide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides